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Compound of Interest

Compound Name: 1-Undecanol

Cat. No.: B7770649

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Undecanol, a fatty alcohol, is a versatile excipient in topical pharmaceutical formulations. Its
amphiphilic nature allows it to function as a co-emulsifier, solvent, and, most notably, as a
penetration enhancer, facilitating the transport of active pharmaceutical ingredients (APIS)
across the stratum corneum, the primary barrier of the skin. Furthermore, 1-Undecanol
exhibits inherent antimicrobial properties, which can contribute to the preservation of the
formulation and may offer therapeutic benefits in treating skin infections.

These application notes provide a comprehensive overview of the formulation of 1-Undecanol
in topical preparations, including its mechanisms of action, quantitative efficacy data, and
detailed experimental protocols for evaluation.

Application Notes
Mechanism of Action as a Penetration Enhancer

1-Undecanol enhances skin penetration primarily by disrupting the highly ordered lipid
structure of the stratum corneum. Fatty alcohols, like 1-Undecanol, can intercalate into the lipid
bilayers, increasing their fluidity and creating defects. This disruption of the lipid barrier reduces
the diffusional resistance of the stratum corneum, allowing for increased permeation of APIs.
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Phase Preparation

1. Prepare Oil Phase 2. Prepare Aqueous Phase
(Cetostearyl alcohol, 1-Undecanol, etc.) (Purified Water, Glycerin, Preservative)
Heat to 75°C Heat to 75°C

Emulsification & Homogenization

y y

3. Add Aqueous Phase to Oil Phase
with continuous stirring

l

4. Homogenize the emulsion
(e.g., 5000 rpm for 10 min)

Final Steps

5. Cool down with gentle stirring

'

6. Add API and other heat-sensitive
ingredients below 40°C

l

7. Adjust pH if necessary

:

8. Final mixing and packaging
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at: [https://lwww.benchchem.com/product/b7770649#formulation-of-1-undecanol-in-topical-
pharmaceutical-preparations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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